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Compound of Interest

Compound Name: Demethoxycurcumin

CAS No.: 22608-11-3

Cat. No.: B1670235 Get Quote

Demethoxycurcumin (DMC), a principal curcuminoid naturally present in the rhizomes of

Curcuma longa (turmeric), is a subject of escalating interest within the scientific community.[1]

[2] While often studied in the context of its more famous analogue, curcumin, DMC exhibits a

unique and potent bioactivity profile, coupled with enhanced stability, making it a compelling

molecule for drug discovery and development. This guide provides an in-depth technical

overview of demethoxycurcumin, from its fundamental chemical identifiers to its complex

biological interactions and practical laboratory applications.

Core Chemical and Physical Properties
A precise understanding of a compound's chemical and physical properties is fundamental to

its application in research. Demethoxycurcumin is distinguished from curcumin by the

absence of one methoxy group on its aromatic ring.[3] This seemingly minor structural

modification has significant implications for its chemical behavior and biological activity.
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Property Value Source(s)

CAS Number 22608-11-3

Molecular Weight 338.35 g/mol

Molecular Formula C₂₀H₁₈O₅

Appearance Orange to yellow powder [4]

Melting Point ~168 °C [3]

Solubility

Soluble in DMSO (≥10

mg/mL); sparingly soluble in

ethanol; poorly soluble in

water.

[5][6]

Stability

More stable than curcumin at

physiological pH; sensitive to

light.

[5][6][7]

Sourcing, Extraction, and Purification of
Demethoxycurcumin
Demethoxycurcumin is primarily sourced from the rhizomes of Curcuma longa, where it co-

exists with curcumin and bisdemethoxycurcumin.[1][8] The typical composition of

curcuminoids in turmeric is approximately 60-70% curcumin, 20-27% demethoxycurcumin,

and 10-15% bisdemethoxycurcumin.[1] The isolation of high-purity demethoxycurcumin
from this complex mixture is a critical step for accurate in vitro and in vivo studies.

Experimental Protocol: Extraction and Chromatographic
Purification
The following protocol outlines a general procedure for the extraction and purification of

demethoxycurcumin from turmeric powder. The choice of solvents and chromatographic

conditions are critical for achieving high purity.

1. Extraction:
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Rationale: The use of an organic solvent like acetone or ethanol is effective for extracting the

relatively nonpolar curcuminoids from the plant matrix. Acidification of the solvent can

improve extraction efficiency.

Procedure:

Macerate dried and powdered turmeric rhizomes in 80% methanol or ethanol at room

temperature for 4-6 hours.[9]

Perform continuous countercurrent extraction to maximize the yield.[9]

Filter the extract to remove solid plant material.

Concentrate the filtrate under reduced pressure at a temperature not exceeding 60°C to

obtain a crude oleoresin.[9]

2. Column Chromatography:

Rationale: Silica gel column chromatography is a standard and effective method for

separating compounds with different polarities. A gradient elution strategy allows for the

sequential separation of bisdemethoxycurcumin, demethoxycurcumin, and curcumin.

Procedure:

Prepare a silica gel column packed in a nonpolar solvent (e.g., hexane or a mixture of

hexane and chloroform).

Dissolve the crude oleoresin in a minimal amount of the initial mobile phase and load it

onto the column.

Elute the column with a gradient of increasing polarity, typically a mixture of chloroform

and methanol.[10] A common gradient starts with a high ratio of chloroform to methanol

(e.g., 98:2) and gradually increases the proportion of methanol.[10]

Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) with

a chloroform:methanol (95:5) mobile phase. The approximate Rf values are 0.75 for

curcumin, 0.55 for demethoxycurcumin, and 0.27 for bisdemethoxycurcumin.[10]
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Pool the fractions containing pure demethoxycurcumin.

Evaporate the solvent under reduced pressure to yield purified demethoxycurcumin.

The purity of the isolated compound should be confirmed by analytical methods such as

HPLC, Mass Spectrometry, and NMR.[5][8]

Workflow for Extraction and Purification of
Demethoxycurcumin
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Caption: Workflow for the extraction and purification of demethoxycurcumin.
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Biological Activities and Mechanisms of Action
Demethoxycurcumin exhibits a wide range of pharmacological activities, including anti-

inflammatory, antioxidant, neuroprotective, and anticancer effects.[4][11][12] Its mechanisms of

action are multifaceted, often involving the modulation of key cellular signaling pathways.

One of the most well-characterized mechanisms of demethoxycurcumin's anti-inflammatory

and anticancer activity is its inhibition of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[6] NF-κB is a transcription factor that plays a central role in regulating the expression

of genes involved in inflammation, cell survival, and proliferation.

Inhibition of the NF-κB Signaling Pathway by
Demethoxycurcumin
In unstimulated cells, NF-κB is sequestered in the cytoplasm in an inactive state by its inhibitory

protein, IκB. Upon stimulation by various signals, such as inflammatory cytokines or

lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated. IKK then phosphorylates

IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-

κB to translocate to the nucleus, where it binds to specific DNA sequences and activates the

transcription of target genes, including those encoding inflammatory cytokines (e.g., TNF-α, IL-

6), chemokines, and anti-apoptotic proteins.

Demethoxycurcumin has been shown to inhibit this pathway at multiple points. It can

suppress the activation of the IKK complex, thereby preventing the phosphorylation and

degradation of IκB. This leads to the retention of NF-κB in the cytoplasm and a subsequent

reduction in the expression of its target genes.
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Caption: Demethoxycurcumin's inhibition of the NF-κB signaling pathway.

Comparative Analysis: Demethoxycurcumin vs.
Other Curcuminoids
While structurally similar, the three primary curcuminoids found in turmeric exhibit distinct

physicochemical and biological properties. Demethoxycurcumin and bisdemethoxycurcumin
have been reported to possess greater chemical stability compared to curcumin.[5]
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Furthermore, some studies suggest that demethoxycurcumin and bisdemethoxycurcumin
may have greater bioavailability.[13]

Feature Curcumin
Demethoxycurcumi
n

Bisdemethoxycurc
umin

CAS Number 458-37-7 22608-11-3 33171-05-0

Molecular Weight 368.38 g/mol 338.35 g/mol 308.33 g/mol

Methoxy Groups 2 1 0

Relative Abundance ~60-70% ~20-27% ~10-15%

Stability at pH > 7 Less stable More stable Most stable

Anti-inflammatory

Activity
Potent Potent Variable

Anticancer Activity Potent Potent
Potent, particularly

against invasion

Handling, Storage, and Safety
Proper handling and storage are crucial for maintaining the integrity and activity of

demethoxycurcumin in a laboratory setting.

Storage: Demethoxycurcumin powder should be stored in a tightly sealed container in a

cool, dry place, protected from light.[8] For long-term storage, refrigeration or freezing is

recommended.[8] Stock solutions, typically prepared in DMSO, should be stored in aliquots

at -20°C and are generally stable for up to two weeks.[8]

Handling: Standard laboratory safety precautions should be followed, including the use of

personal protective equipment (gloves, lab coat, safety glasses). Avoid inhalation of the

powder and contact with skin and eyes.[14]

Safety: Demethoxycurcumin is generally considered to have low toxicity.[6] However, as

with any chemical, a thorough review of the Safety Data Sheet (SDS) is recommended

before use.[14][15]
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Conclusion
Demethoxycurcumin is a promising natural product with a distinct chemical profile and a

broad spectrum of biological activities. Its enhanced stability compared to curcumin makes it a

particularly attractive candidate for further investigation in drug development. A thorough

understanding of its chemical properties, proper handling, and mechanisms of action is

essential for researchers aiming to unlock its full therapeutic potential. The protocols and data

presented in this guide provide a solid foundation for the scientific exploration of this valuable

curcuminoid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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